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Compound of Interest

Compound Name:
N-tert-butyl-3-chloropropane-1-

sulfonamide

Cat. No.: B1314556 Get Quote

An In-depth Technical Guide to N-tert-butyl-3-chloropropane-1-sulfonamide

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a certified Material Safety Data Sheet (MSDS) or

Safety Data Sheet (SDS) and should not be used as a substitute for an official document

provided by a chemical manufacturer. All personnel handling this chemical should consult the

official SDS from their supplier and adhere to all appropriate laboratory safety protocols.

Chemical Identification and Properties
N-tert-butyl-3-chloropropane-1-sulfonamide is an organic compound recognized as a key

intermediate in the synthesis of various pharmaceutical and agrochemical products.[1][2] Its

identity and core physicochemical properties, largely based on computational predictions, are

summarized below.

Table 1: Chemical Identifiers
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Identifier Value Source

IUPAC Name
N-tert-butyl-3-chloropropane-1-

sulfonamide
[3][4]

CAS Number 63132-85-4 [3][4]

Molecular Formula C7H16ClNO2S [3][4]

Molecular Weight 213.72 g/mol [4]

Canonical SMILES CC(C)(C)NS(=O)(=O)CCCCl [3][4]

InChI Key
SPGDRXRIVPMUCK-

UHFFFAOYSA-N
[3][4]

Synonyms

3-Chloropropane-1-sulfonic

acid tert-butylamide, N-(tert-

butyl)-3-chloropropane-1-

sulfonamide

[3]

Table 2: Physicochemical Properties

Property Value Notes Source

Physical Form Powder / White solid
Assumed based on

similar compounds
[5]

Melting Point 70-72 °C Solvent: hexane [5]

Boiling Point 293.7 ± 42.0 °C Predicted [5]

Density 1.153 ± 0.06 g/cm³ Predicted [5]

Flash Point 131.446 °C Predicted [5]

Vapor Pressure 0.002 mmHg at 25°C Predicted [5]

Solubility

Insoluble in water;

Soluble in chloroform,

dimethylformamide

General observation [5]

logP 1.3 Computed by XLogP3 [3]
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Hazard Identification and Safety
The hazard profile of N-tert-butyl-3-chloropropane-1-sulfonamide requires careful handling.

There is some variation in the reported GHS classifications among suppliers, indicating that the

full toxicological profile may not be thoroughly investigated.[6] All users should handle this

compound with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, in a well-ventilated area or chemical fume hood.

Table 3: GHS Hazard Classification

Classificati
on

Hazard
Code

Description
Signal
Word

Pictogram Source

Acute

Toxicity, Oral
H302

Harmful if

swallowed

Warning /

Danger

GHS07

(Exclamation

Mark)

[4]

Skin

Corrosion/Irrit

ation

H315
Causes skin

irritation
Danger

GHS07

(Exclamation

Mark)

Serious Eye

Damage
H318

Causes

serious eye

damage

Danger
GHS05

(Corrosion)

STOT -

Single

Exposure

H335

May cause

respiratory

irritation

Danger

GHS07

(Exclamation

Mark)

Precautionary Statements (Consolidated):

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270

(Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye

protection/face protection).[7]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
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EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER/doctor).

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Experimental Protocols
While specific experimental data for this compound is not publicly available, the properties and

hazards listed in an SDS are typically determined using standardized test guidelines, such as

those established by the OECD (Organisation for Economic Co-operation and Development).

Acute Oral Toxicity (OECD TG 423)

Principle: This is an acute toxicity test using a stepwise procedure with a small number of

animals per step. The outcome is the classification of the substance based on observed

mortality and morbidity.

Methodology: A single, high dose (e.g., 2000 mg/kg body weight) is administered to a group

of fasted rodents (typically female rats) via oral gavage.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: If mortality is observed, the test is repeated with lower doses on new groups of

animals to determine the dose range that causes lethality, leading to a GHS classification

(e.g., H302 "Harmful if swallowed").

Skin Irritation/Corrosion (OECD TG 404)

Principle: This test evaluates the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology: A small amount of the test substance (0.5 g) is applied to a shaved patch of

skin on a test animal (typically an albino rabbit) and covered with a gauze patch for a set

period (e.g., 4 hours).
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Observation: The skin is observed and graded for erythema (redness) and edema (swelling)

at specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Endpoint: The mean scores for erythema and edema determine the classification. A mean

score of ≥ 2.3 and < 4.0 for either effect would classify the substance as a skin irritant

(H315).

Serious Eye Damage/Irritation (OECD TG 405)

Principle: This test assesses the potential of a substance to cause damage to the eye.

Methodology: A small, measured amount of the test substance (e.g., 0.1 mL or 0.1 g) is

applied into the conjunctival sac of one eye of a test animal (albino rabbit). The other eye

remains untreated as a control.

Observation: The eyes are examined at specific intervals (1, 24, 48, and 72 hours) and

scored for corneal opacity, iris lesions, and conjunctival redness and swelling.

Endpoint: Effects that are not fully reversible within 21 days are considered "Serious Eye

Damage" (H318). Reversible effects lead to an "Eye Irritation" classification.

Logical and Experimental Workflows
As N-tert-butyl-3-chloropropane-1-sulfonamide is a synthetic intermediate, no biological

signaling pathways are associated with it. Instead, a logical workflow for assessing and

handling a research chemical based on its SDS is presented.
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Step 1: Data Collection

Step 2: Hazard Classification

Step 3: Hazard Communication

Physicochemical Data
(e.g., Flammability, Reactivity)

Compare Data to
GHS Criteria

Toxicological Data
(e.g., Acute Toxicity, Irritation)

Ecotoxicological Data
(e.g., Aquatic Toxicity)

Assign Hazard Classes
(e.g., Acute Tox. 4, Skin Irrit. 2)

Analysis

Select Signal Word
('Warning' or 'Danger')

Select Hazard Statements
(e.g., H302, H315)

Select Pictograms
(e.g., GHS07)

Compile Safety Data Sheet
(SDS)

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.

The diagram above illustrates the systematic process for classifying a chemical according to

the Globally Harmonized System (GHS). It begins with the collection of intrinsic property data,

proceeds through classification against standardized criteria, and culminates in the creation of

standardized hazard communication elements found on an SDS and product labels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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